1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine

• Molecular Formula: C11H16N6
• Molecular Weight: 232.29 g/mol
• IUPAC Name: 1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine
• InChI: InChI=1S/C11H16N6/c12-9-6-13-16(7-9)8-11-15-14-10-4-2-1-3-5-17(10)11/h6-7H,1-5,8,12H2
• InChI Key: NLGKYSAHOKLYJR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN=C(N2CC1)CN3C=C(C=N3)N

Description

1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine is a heterocyclic compound featuring a fused triazoloazepine core linked via a methyl group to a pyrazol-4-amine moiety. Its molecular formula is inferred as C₁₁H₁₆N₆ based on structural analogs , with an approximate molecular weight of 232.28 g/mol.

Such derivatives have shown promising antimicrobial activity, suggesting that the parent compound may serve as a scaffold for developing bioactive molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)-1H-pyrazol-4-amine typically involves multiple stepsThe reaction conditions often require the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and the use of continuous flow reactors, to achieve efficient and cost-effective production. The use of automated systems and advanced purification techniques, such as chromatography, can further enhance the production process .

Chemical Reactions Analysis

Types of Reactions

1-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Nucleophiles such as halides, amines, or thiols, often in the presence of a base or acid catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides or hydroxyl derivatives, while reduction can produce amines or alcohols. Substitution reactions can result in a variety of substituted derivatives, depending on the nucleophile employed .

Scientific Research Applications

Antiviral and Antitumoral Activity

Recent studies have highlighted the antiviral and antitumoral activities of compounds related to 1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine. The structural variations in these compounds allow for tuning biological properties towards specific activities.

• Mechanism of Action : The antitumoral activity has been linked to the inhibition of tubulin polymerization. This mechanism is crucial for disrupting cancer cell division and growth .
• Case Study : A series of synthesized compounds were evaluated for their biological activities. The results indicated that subtle modifications in the phenyl moiety could enhance either antiviral or antitumoral efficacy .

Development of Selective Androgen Receptor Modulators (SARMs)

The compound has also been investigated for its potential as a selective androgen receptor modulator (SARM). SARMs are designed to selectively stimulate androgen receptors in muscle and bone while minimizing effects on other tissues.

Therapeutic Applications

• Cancer Treatment : Compounds derived from or related to 1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine have shown promise in treating androgen receptor-dependent cancers such as prostate cancer. These compounds can act as antagonists to inhibit tumor growth effectively .

Mechanism of Action

The mechanism of action of 1-({5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}methyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Modifications

Key structural variations among analogs include substitutions on the pyrazole ring or the triazoloazepine core, which influence physicochemical properties and biological activity. Below is a comparative analysis:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Biological Activity	References
1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine	None (parent compound)	C₁₁H₁₆N₆	~232.28	Not explicitly reported; analogs show antimicrobial potential
3-Methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine	Methyl at pyrazole C3	C₁₂H₁₈N₆	246.31	Discontinued; lab use only
4-Chloro-5-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-3-amine	Chloro at pyrazole C4, methyl at C5	C₁₂H₁₇ClN₆	280.76	Discontinued; potential antimicrobial activity inferred from analogs
1-Ethyl-3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-1H-pyrazol-4-amine	Ethyl at pyrazole N1	C₁₂H₁₈N₆	246.31	Marketed for medicinal use; specific activity not disclosed
3-[(4-Bromophenylamino)-methyl]-1-[2-(4-methoxyphenyl)-2-oxoethyl]-triazoloazepinium bromide	Bromophenylaminomethyl, methoxyphenacyl	C₂₄H₂₈BrN₆O₂	541.42	MIC: 2 µg/mL (C. albicans), 4 µg/mL (S. aureus); superior to Cefixime

Impact of Substituents on Activity

• Electron-Withdrawing Groups (e.g., Cl, Br): Enhance antimicrobial potency but may reduce solubility. The 4-chloro-5-methyl analog (MW 280.76) exemplifies this trade-off .
• Alkyl Groups (e.g., Methyl, Ethyl): Improve metabolic stability but may lower binding affinity. The 3-methyl and 1-ethyl analogs were discontinued, possibly due to insufficient efficacy .
• Aromatic Modifications: The bromophenylaminomethyl group in the triazoloazepinium derivative significantly boosted activity against fungal and bacterial strains, highlighting the importance of aromatic substituents .

Biological Activity

1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine is a heterocyclic compound that has garnered attention for its potential biological activities. The compound features a unique structure combining a triazolo ring with a pyrazole moiety, which is known to influence various biological pathways. This article aims to explore the biological activity of this compound through a review of existing literature, including synthesis methods, mechanisms of action, and case studies demonstrating its pharmacological effects.

Chemical Structure and Properties

The chemical structure of 1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine can be represented as follows:

$$\text{C}_8\text{H}_{14}\text{N}_4$$

This compound exhibits unique physical and chemical properties due to its heterocyclic nature. The presence of both triazole and pyrazole rings contributes to its reactivity and interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various enzymes and receptors. Triazole compounds are known for their capacity to inhibit specific kinases involved in signaling pathways related to cancer cell proliferation and survival. The mechanism of action may involve:

• Inhibition of Kinases : Compounds similar in structure have shown inhibitory effects on kinases such as c-Met and VEGFR-2, which are crucial in tumor growth and angiogenesis .
• Induction of Apoptosis : Certain derivatives have been reported to induce apoptosis in cancer cell lines by disrupting tubulin polymerization .

Biological Activity Overview

The biological activities associated with 1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-4-amine include:

• Antitumor Activity : Research indicates that this compound exhibits significant antiproliferative effects against various cancer cell lines. For instance, compounds derived from similar scaffolds have shown IC50 values in the low micromolar range against A549 (lung), MCF-7 (breast), and HeLa (cervical) cancer cells .

Cell Line	IC50 Value (µM)
A549	0.98 ± 0.08
MCF-7	1.05 ± 0.17
HeLa	1.28 ± 0.25

Case Studies

Several studies highlight the biological potential of this compound:

• Antitumor Evaluation : A study conducted on derivatives of pyrazole demonstrated that modifications at the phenyl moiety could enhance antitumor activity through selective inhibition of tubulin polymerization .
• Kinase Inhibition Studies : Another research indicated that compounds with similar structures effectively inhibited c-Met and VEGFR-2 kinases with IC50 values significantly lower than those of established drugs like foretinib .
• Pharmacokinetic Studies : Investigations into the ADME (Absorption, Distribution, Metabolism, Excretion) properties revealed promising profiles for certain synthesized derivatives, suggesting their viability for further development as therapeutic agents .